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Compound of Interest

Compound Name: Dextrose monohydrate

Cat. No.: B7885005

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This document provides immediate, essential safety and logistical
information for handling Dextrose monohydrate, including personal protective equipment
(PPE) guidelines, operational plans for handling and storage, and procedures for spills and
disposal.

Dextrose monohydrate is generally considered a non-hazardous substance.[1] However, it
can cause mild irritation to the eyes and respiratory tract, primarily as a result of dust inhalation.
[2] Therefore, adherence to proper safety protocols is crucial to minimize any potential risks.

Personal Protective Equipment (PPE)

The following table summarizes the recommended personal protective equipment for handling
Dextrose monohydrate. While the substance has low toxicity, these precautions are designed
to prevent irritation and ensure safe handling practices.
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Protection Type Equipment Purpose Standard

To prevent eye

Safety glasses with contact with dust
] ] ) ) NIOSH (US) or EN
Eye Protection side shields or particles that may
] 166 (EU) approved[1]
goggles cause mechanical

irritation.[3][4]

To prevent skin Follow good
Standard laboratory ) ]
contact, although skin laboratory practices

Hand Protection gloves (e.g., nitrile, S
atex) irritation is not for glove removal and
atex
expected.[1] disposal.[1]
] Lab coat or long- To minimize skin
Body Protection ) N/A
sleeved clothing exposure to dust.[3][5]

Recommended when
dust generation is
) ) Dust mask (e.g., N95 likely or ventilation is NIOSH (US) or CEN
Respiratory Protection )
or P1) inadequate to prevent  (EU) approved[1]
respiratory tract

irritation.[1][3]

Operational and Disposal Plans

Handling and Storage:

e Ventilation: Ensure adequate ventilation in areas where Dextrose monohydrate is handled
to minimize dust accumulation.[3]

o Storage: Store in a cool, dry, and well-ventilated area in tightly closed containers.[4]

e Hygiene: Practice good industrial hygiene, including washing hands before breaks and after
handling the product.[6] Avoid eating, drinking, or smoking in handling areas.[7]

Spill Response:

In the event of a spill, the primary objectives are to contain the material, prevent dust dispersal,
and clean the area safely. The following workflow outlines the recommended procedure.
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Preparat%n

Assess the spill area

'

Ensure proper PPE is worn
(Gloves, Safety Glasses, Dust Mask)

Containment & Cleanup

Cordon off the spill area

'

Gently sweep or vacuum the spilled material

'

Avoid creating dust clouds Place spilled material into a labeled, sealable container

Decontamination & Disposal

Wipe the spill area with a damp cloth

'

Dispose of contaminated materials
according to local regulations

'

Wash hands thoroughly

Spill

Resolved

Click to download full resolution via product page

Dextrose Monohydrate Spill Response Workflow
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Disposal:

Dextrose monohydrate is not considered hazardous waste. However, disposal should be
conducted in accordance with all applicable federal, state, and local regulations.[7]

» Unused Product: Dispose of as an unused product in a suitable, closed container.[1]

o Contaminated Materials: Any materials used for cleanup (e.g., paper towels, gloves) should
be placed in a sealed bag or container for disposal.[7]

e Consult Local Authorities: It is advisable to consult with local environmental authorities for
specific disposal requirements in your region.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. cdhfinechemical.com [cdhfinechemical.com]
. integraclear.com [integraclear.com]
. spectrumchemical.com [spectrumchemical.com]

. employees.delta.edu [employees.delta.edu]

. edvotek.com [edvotek.com]

1
2
3
4
e 5. nuvestchem.com [nuvestchem.com]
6
7. sdfine.com [sdfine.com]
8

. dextrose-monohydrate.com [dextrose-monohydrate.com]

 To cite this document: BenchChem. [Essential Safety and Handling Protocols for Dextrose
Monohydrate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b7885005#personal-protective-equipment-for-
handling-dextrose-monohydrate]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b7885005?utm_src=pdf-body
https://sdfine.com/media/catalog/product/attachment/20812MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/193_1808834561_DextroseMonohydrate-CASNO-14431-43-7-MSDS.pdf
https://sdfine.com/media/catalog/product/attachment/20812MSDS.pdf
https://www.dextrose-monohydrate.com/files/2019/10/Dextrose-Monohydrate-MSDS.pdf
https://www.benchchem.com/product/b7885005?utm_src=pdf-custom-synthesis
https://www.cdhfinechemical.com/images/product/msds/193_1808834561_DextroseMonohydrate-CASNO-14431-43-7-MSDS.pdf
https://www.integraclear.com/msds/D459_25529_101.pdf
https://www.spectrumchemical.com/media/sds/D1018_AGHS.pdf
https://employees.delta.edu/facilities/_safety-data-sheets/_archive/dextrose-j-t-baker.pdf
https://nuvestchem.com/wp-content/uploads/2024/07/MATERIAL-SAFETY-DATA-SHEET-DEXTROSE-MONOHYDRATE-MSDS.pdf
https://www.edvotek.com/site/pdf/Dextrose.pdf
https://sdfine.com/media/catalog/product/attachment/20812MSDS.pdf
https://www.dextrose-monohydrate.com/files/2019/10/Dextrose-Monohydrate-MSDS.pdf
https://www.benchchem.com/product/b7885005#personal-protective-equipment-for-handling-dextrose-monohydrate
https://www.benchchem.com/product/b7885005#personal-protective-equipment-for-handling-dextrose-monohydrate
https://www.benchchem.com/product/b7885005#personal-protective-equipment-for-handling-dextrose-monohydrate
https://www.benchchem.com/product/b7885005#personal-protective-equipment-for-handling-dextrose-monohydrate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7885005?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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